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Cat. No.: B10776000

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Oleoyl valine is an N-acyl amino acid, a class of lipid signaling molecules that are

increasingly recognized for their roles in various physiological and pathological processes.

Accurate quantification of N-Oleoyl valine in biological matrices is essential for understanding

its function, metabolism, and potential as a therapeutic agent or biomarker. This document

provides a detailed application note and a comprehensive protocol for the quantification of N-
Oleoyl valine using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

The described methodology is adapted from established techniques for similar N-acyl amino

acids and provides a robust framework for sensitive and selective quantification.

Quantitative Data Summary
The following table summarizes the expected quantitative performance parameters for the N-
Oleoyl valine quantification assay. These values are illustrative and should be determined

experimentally during method validation in the user's laboratory.
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Parameter Expected Value Description

Limit of Detection (LOD) 0.1 - 1.0 ng/mL

The lowest concentration of

analyte that can be reliably

detected.

Limit of Quantification (LOQ) 0.5 - 5.0 ng/mL

The lowest concentration of

analyte that can be quantified

with acceptable precision and

accuracy.

Linearity Range 1 - 1000 ng/mL

The concentration range over

which the assay is accurate

and precise.

Intra-assay Precision (%CV) < 15%

The precision of

measurements within a single

analytical run.

Inter-assay Precision (%CV) < 15%

The precision of

measurements across different

analytical runs.

Accuracy (% Recovery) 85 - 115%

The closeness of the

measured value to the true

value.

Matrix Effect To be determined

The effect of co-eluting

substances from the sample

matrix on the ionization of the

analyte.

Recovery > 80%
The efficiency of the extraction

procedure.

Experimental Protocol
This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for the quantification of N-Oleoyl valine in biological samples such as plasma or tissue

homogenates.
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Materials and Reagents
N-Oleoyl valine analytical standard

Internal Standard (IS): N-Oleoyl valine-d8 or a structurally similar deuterated N-acyl amino

acid

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Water, HPLC grade

Formic acid, LC-MS grade

Ammonium acetate, LC-MS grade

Microcentrifuge tubes

Syringe filters (0.22 µm)

Analytical balance

Vortex mixer

Centrifuge

Standard and Sample Preparation
2.1. Standard Stock Solutions

Prepare a 1 mg/mL stock solution of N-Oleoyl valine in methanol.

Prepare a 1 mg/mL stock solution of the internal standard (IS) in methanol.

Store stock solutions at -20°C.

2.2. Working Standard Solutions
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Prepare a series of working standard solutions by serially diluting the N-Oleoyl valine stock

solution with a 50:50 mixture of methanol and water to create calibration standards ranging

from 1 ng/mL to 1000 ng/mL.

Prepare a working internal standard solution by diluting the IS stock solution to a final

concentration of 100 ng/mL in methanol.

2.3. Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of the biological sample (e.g., plasma, tissue homogenate) in a microcentrifuge

tube, add 10 µL of the 100 ng/mL internal standard working solution and vortex briefly.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50% Mobile Phase

B).

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
3.1. Liquid Chromatography

HPLC System: A high-performance liquid chromatography system capable of binary gradient

elution.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.
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Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Gradient Elution:

0-1 min: 30% B

1-8 min: Linear gradient from 30% to 100% B

8-10 min: Hold at 100% B

10-10.1 min: Return to 30% B

10.1-15 min: Re-equilibration at 30% B

3.2. Mass Spectrometry

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:

N-Oleoyl valine: The precursor ion will be the protonated molecule [M+H]⁺. The exact m/z

is 382.33, based on a molecular weight of 381.6 g/mol .[1] The product ion would result

from the fragmentation of the parent molecule, likely corresponding to the loss of the

valine carboxyl group or cleavage at the amide bond. The specific product ion m/z needs

to be determined by direct infusion of the N-Oleoyl valine standard. A predicted major

fragment would be the oleoyl acylium ion at m/z 265.25.

Internal Standard (e.g., N-Oleoyl valine-d8): The precursor ion will be [M+H]⁺ with an m/z

of 390.38. The product ion will be shifted by the same mass difference as the precursor.

Ion Source Parameters:
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Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 800 L/hr

Data Analysis
Quantification is performed by integrating the peak areas of the MRM transitions for N-
Oleoyl valine and its internal standard.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the calibration standards.

The concentration of N-Oleoyl valine in the unknown samples is determined from the

calibration curve using a linear regression model.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b10776000?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/N-Oleoyl-Valine
https://www.benchchem.com/product/b10776000/docs#application-note-and-protocol-for-the-quantification-of-n-oleoyl-valine
https://www.benchchem.com/product/b10776000/docs#application-note-and-protocol-for-the-quantification-of-n-oleoyl-valine
https://www.benchchem.com/product/b10776000/docs#application-note-and-protocol-for-the-quantification-of-n-oleoyl-valine
https://www.benchchem.com/product/b10776000/docs#application-note-and-protocol-for-the-quantification-of-n-oleoyl-valine
https://www.benchchem.com/product/b10776000?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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